molecular formula C7H5BrN2O3 B1267391 5-Bromo-2-nitrobenzamide CAS No. 89642-23-9

5-Bromo-2-nitrobenzamide

Cat. No. B1267391
CAS RN: 89642-23-9
M. Wt: 245.03 g/mol
InChI Key: SGFOXBODMLDOCU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Bromo-2-nitrobenzamide is a chemical compound with the molecular formula C7H5BrN2O3 . It has a molecular weight of 245.03 .


Molecular Structure Analysis

The molecular structure of 5-Bromo-2-nitrobenzamide consists of a benzene ring substituted with a bromine atom, a nitro group, and an amide group . The exact structure can be determined using spectroscopic techniques .

Scientific Research Applications

α-Glucosidase Inhibitors

In medicinal chemistry, “5-Bromo-2-nitrobenzamide” derivatives have been synthesized and evaluated as potential inhibitors of the α-glucosidase enzyme . This enzyme plays a crucial role in carbohydrate metabolism, and its inhibition can be beneficial in the treatment of diabetes .

Antimicrobial Activity

Benzimidazole derivatives, which can be synthesized from “5-Bromo-2-nitrobenzamide”, have been reported to possess antimicrobial activity . This makes “5-Bromo-2-nitrobenzamide” a valuable compound in the development of new antimicrobial agents .

Antitumor Activity

Benzimidazole derivatives have also been reported to exhibit antitumor activity . Therefore, “5-Bromo-2-nitrobenzamide” could potentially be used in the synthesis of new antitumor agents .

Safety And Hazards

While specific safety data for 5-Bromo-2-nitrobenzamide is not available, it’s important to handle all chemical compounds with care, using personal protective equipment and ensuring adequate ventilation .

properties

IUPAC Name

5-bromo-2-nitrobenzamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H5BrN2O3/c8-4-1-2-6(10(12)13)5(3-4)7(9)11/h1-3H,(H2,9,11)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SGFOXBODMLDOCU-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C=C1Br)C(=O)N)[N+](=O)[O-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H5BrN2O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90312886
Record name 5-bromo-2-nitrobenzamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90312886
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

245.03 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-Bromo-2-nitrobenzamide

CAS RN

89642-23-9
Record name NSC263835
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=263835
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name 5-bromo-2-nitrobenzamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90312886
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
5-Bromo-2-nitrobenzamide
Reactant of Route 2
Reactant of Route 2
5-Bromo-2-nitrobenzamide
Reactant of Route 3
Reactant of Route 3
5-Bromo-2-nitrobenzamide
Reactant of Route 4
Reactant of Route 4
5-Bromo-2-nitrobenzamide
Reactant of Route 5
5-Bromo-2-nitrobenzamide
Reactant of Route 6
5-Bromo-2-nitrobenzamide

Citations

For This Compound
2
Citations
AL Borror - 1962 - search.proquest.com
… of 5-bromo-2-nitrobenzamide in $0 ml. of pyridine under stirring was added dropwise 15.3 S» of phosphorus oxyclfLoride. The to ta l addition required 45 minutes. …
Number of citations: 0 search.proquest.com
EC TAYLOR, AL BORROR - The Journal of Organic Chemistry, 1961 - ACS Publications
… 5-Bromo-2-nitrobenzamide. To a cooled solution of 1.7 g. of potassium nitrate in 15 ml. … of 5-bromo-2-nitrobenzamide in 50 ml. of pyridine was added …
Number of citations: 44 pubs.acs.org

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.